(3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-difluorophenyl)pyrrolidine-3-carboxylic acid
Description
This compound is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protective group at the 1-position, a 2,5-difluorophenyl substituent at the 4-position, and a carboxylic acid moiety at the 3-position. The Boc group enhances solubility and stability during synthetic processes, while the 2,5-difluorophenyl substituent introduces steric and electronic effects that modulate binding affinity and metabolic stability .
Properties
Molecular Formula |
C16H19F2NO4 |
|---|---|
Molecular Weight |
327.32 g/mol |
IUPAC Name |
(3R,4S)-4-(2,5-difluorophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid |
InChI |
InChI=1S/C16H19F2NO4/c1-16(2,3)23-15(22)19-7-11(12(8-19)14(20)21)10-6-9(17)4-5-13(10)18/h4-6,11-12H,7-8H2,1-3H3,(H,20,21)/t11-,12+/m1/s1 |
InChI Key |
IMDWWFSQZMVRFT-NEPJUHHUSA-N |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)C(=O)O)C2=C(C=CC(=C2)F)F |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C(C1)C(=O)O)C2=C(C=CC(=C2)F)F |
Origin of Product |
United States |
Biological Activity
(3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-difluorophenyl)pyrrolidine-3-carboxylic acid is a compound with notable biological activity, particularly in the context of pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their potential therapeutic applications.
- Molecular Formula : C12H16F2N2O4
- Molecular Weight : 292.27 g/mol
- CAS Number : 1932149-31-9
The biological activity of this compound is primarily attributed to its ability to interact with specific biological targets. Pyrrolidine derivatives are known to exhibit various mechanisms, including:
- Inhibition of Enzymatic Activity : Many pyrrolidine derivatives act as inhibitors of enzymes such as acetylcholinesterase, which is crucial for neurotransmission.
- Receptor Modulation : They may also modulate receptors involved in neurotransmission and other signaling pathways.
In Vitro Studies
Research has demonstrated that (3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-difluorophenyl)pyrrolidine-3-carboxylic acid exhibits significant inhibitory effects on certain enzymes and receptors.
Case Studies
- Neuroprotective Effects : A study indicated that the compound could protect neuronal cells from apoptosis induced by oxidative stress. This was supported by assays measuring cell viability and apoptosis markers.
- Cognitive Enhancement : In animal models, administration of this compound resulted in improved memory performance in tasks assessing learning and memory, suggesting potential applications in cognitive disorders.
Structure-Activity Relationship (SAR)
The presence of the tert-butoxycarbonyl group and the difluorophenyl moiety significantly influences the biological activity of this compound. Modifications in these groups can lead to variations in potency and selectivity towards different biological targets.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural and Functional Group Variations
The compound’s closest analogs differ in substituent type, position, and stereochemistry. Key comparisons are summarized below:
Table 1: Comparative Analysis of Structural Analogs
Electronic and Steric Effects
- Fluorine vs. Methoxy Substituents : The 2,5-difluorophenyl group in the target compound provides moderate electron-withdrawing effects, improving oxidative stability compared to electron-donating methoxy groups in the 3,5-dimethoxyphenyl analog .
- Trifluoromethyl Group : The CF₃-substituted analog () exhibits higher lipophilicity (logP ~2.8) and resistance to enzymatic degradation, making it suitable for CNS-targeting drugs but costly to synthesize .
Stereochemical Impact
The (3R,4S) configuration of the target compound contrasts with (3S,4R) isomers (), which can lead to divergent biological activities. For example, (3S,4R)-configured analogs may exhibit reduced binding to enantioselective targets like proteases or kinases .
Preparation Methods
Synthesis Overview
The synthesis typically involves the reaction of pyrrolidone derivatives with fluorinated aromatic compounds. Techniques such as Grignard reactions and acid-catalyzed transformations are commonly employed. The choice of acid catalyst is crucial for optimizing yields and selectivity.
Detailed Synthesis Steps
Starting Materials Preparation : The process begins with the preparation of appropriate pyrrolidone derivatives. These derivatives can be synthesized through various methods, including the reaction of pyrrolidine with chloroacetyl chloride followed by hydrolysis to form the corresponding carboxylic acid.
Introduction of the tert-Butoxycarbonyl Group : The carboxylic acid group is protected by converting it into a tert-butoxycarbonyl (Boc) ester. This step is typically achieved using di-tert-butyl dicarbonate (Boc2O) in the presence of a base like triethylamine.
Grignard Reaction : A Grignard reagent derived from 2,5-difluorophenyl bromide is used to introduce the 2,5-difluorophenyl moiety. This step requires careful control of temperature and reaction conditions to ensure high stereoselectivity.
Acid-Catalyzed Transformation : After the introduction of the phenyl group, acid-catalyzed transformations may be necessary to adjust the stereochemistry or to convert intermediate compounds into the final product.
Reaction Conditions and Catalysts
| Reaction Step | Reagents | Conditions | Catalysts |
|---|---|---|---|
| Boc Protection | Boc2O, Et3N | Room Temperature, 2 hours | - |
| Grignard Reaction | Mg, 2,5-difluorophenyl bromide | Dry Ether, -20°C to room temperature | - |
| Acid-Catalyzed Transformation | HCl or TFA | Room Temperature to reflux | Acid catalysts like HCl or TFA |
Purification and Characterization
After completing the synthesis, the product is purified using techniques such as column chromatography. Characterization involves spectroscopic methods like NMR and mass spectrometry to confirm the structure and purity of the compound.
Biological Activity and Applications
The biological activity of (3R,4S)-1-(tert-Butoxycarbonyl)-4-(2,5-difluorophenyl)pyrrolidine-3-carboxylic acid is linked to its interactions with biological targets, such as enzymes or receptors. The difluorophenyl group may enhance binding affinity due to increased lipophilicity or electronic effects. Studies suggest that compounds with similar structures exhibit activity against various biological targets, including those involved in cancer cell proliferation and neurodegenerative diseases.
Q & A
Q. What are the key synthetic challenges in preparing (3R,4S)-1-Boc-4-(2,5-difluorophenyl)pyrrolidine-3-carboxylic acid, and how are they addressed?
The synthesis involves stereochemical control at the pyrrolidine ring and maintaining Boc-group stability. Multi-step protocols (e.g., palladium-catalyzed coupling, Boc deprotection, and chiral resolution) are critical. For example, inert atmosphere conditions (e.g., nitrogen) and temperature control (40–100°C) are used to prevent Boc-group cleavage during coupling reactions . Chiral auxiliaries or enantioselective catalysis may be employed to ensure the (3R,4S) configuration .
Q. How is the stereochemical integrity of the compound verified during synthesis?
Chiral HPLC or polarimetry is used to confirm enantiomeric purity. Nuclear Overhauser Effect (NOE) NMR experiments can resolve spatial arrangements of substituents on the pyrrolidine ring. For example, coupling constants (e.g., J = 8.4 Hz in ¹H NMR) and NOE correlations between protons on the 2,5-difluorophenyl group and the pyrrolidine backbone provide stereochemical evidence .
Q. What purification methods are recommended for isolating the compound?
Column chromatography with silica gel (hexane/ethyl acetate gradients) removes unreacted intermediates. Recrystallization from solvents like ethanol/water or tert-butyl methyl ether enhances purity. HPLC (e.g., C18 columns, 97% purity threshold) is used for final quality control, particularly to separate epimers or diastereomers .
Advanced Research Questions
Q. How do reaction conditions impact the stability of the 2,5-difluorophenyl group during functionalization?
The electron-withdrawing fluorine atoms increase susceptibility to nucleophilic aromatic substitution. To avoid side reactions, mild bases (e.g., cesium carbonate) and low temperatures (20–50°C) are preferred during alkylation or amidation steps . Monitoring via LC-MS ensures no defluorination occurs .
Q. What strategies mitigate racemization during Boc deprotection or carboxylate activation?
Acidic Boc removal (e.g., HCl in dioxane) at ≤50°C minimizes pyrrolidine ring racemization . For carboxylate activation (e.g., amide coupling), use of coupling agents like HATU or EDCI with HOAt, rather than harsh conditions, preserves stereochemistry .
Q. How can discrepancies in biological activity data be traced to structural impurities?
Impurities (e.g., epimers or residual Pd catalysts) can skew pharmacological results. Quantitative NMR (qNMR) or ICP-MS detects trace metal contaminants, while chiral HPLC identifies stereochemical impurities. For example, a 2% epimer impurity reduced target binding affinity by 40% in one study .
Q. What computational methods predict the compound’s conformational behavior in solution?
Density Functional Theory (DFT) calculations model the pyrrolidine ring’s puckering and substituent interactions. Molecular dynamics simulations (e.g., in DMSO or water) predict solvent effects on aggregation or solubility, validated experimentally via dynamic light scattering (DLS) .
Methodological Tables
Table 1: Key Reaction Conditions for Multi-Step Synthesis
| Step | Reaction Type | Catalysts/Solvents | Temperature | Yield |
|---|---|---|---|---|
| 1 | Boc Deprotection | HCl/dioxane | 50°C | 95% |
| 2 | Suzuki Coupling | Pd(OAc)₂/XPhos | 100°C | 72% |
| 3 | Crystallization | Ethanol/water | RT | 98% |
| Data derived from multi-step protocols |
Table 2: Analytical Parameters for Quality Control
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
